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Compound of Interest |

1-Methyl-2, 7-dinitro-9H-fluoren-9-
Compound Name:

one
CAS No.: 61944-76-1
Cat. No.: B14563494

Get Quote

In the realm of synthetic chemistry and materials science, the physical properties of a

compound serve as critical gatekeepers for its identification, purity assessment, and potential
applications. Among these, the melting point stands as a fundamental and highly informative
characteristic. This guide provides a comparative analysis of the melting point for 2,7-dinitro-
9H-fluoren-9-one and its structural analogs, offering insights into the impact of functional group
modifications on this key physical property.

While the specific melting point for 1-Methyl-2,7-dinitro-9H-fluoren-9-one is not readily
available in surveyed literature, a comparative study of its parent and related structures
provides an invaluable frame of reference for any future characterization.

The Foundational Role of Melting Point Analysis

The melting point of a crystalline solid is the temperature at which it transitions from the solid to
the liquid phase. For a pure substance, this transition occurs over a narrow temperature range.
The presence of impurities typically depresses the melting point and broadens the melting
range. Therefore, accurate melting point determination is a primary method for:
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» Compound Identification: Comparing the experimentally determined melting point with
literature values can help to confirm the identity of a synthesized compound.

o Purity Assessment: A sharp melting point close to the literature value is a strong indication of
high purity.

The melting point is intrinsically linked to the strength of the intermolecular forces within the
crystal lattice. Factors such as molecular symmetry, polarity, and the ability to form hydrogen
bonds all play a significant role.

A Comparative Analysis of Fluorenone Derivatives

The 9H-fluoren-9-one scaffold is a versatile building block in the synthesis of various functional
materials, including those with applications in organic electronics and pharmaceuticals.[1][2]
The addition of functional groups to this core structure can significantly alter its physical
properties. Here, we compare the parent compound, 9H-fluoren-9-one, with its dinitro and
trinitro derivatives.

¢ 9H-Fluoren-9-one: The parent compound is a yellow crystalline solid.[3] Its melting point
provides a baseline for understanding the effects of substitution.

e 2,7-Dinitro-9H-fluoren-9-one: The addition of two nitro groups significantly increases the
molecular weight and polarity of the molecule. The strong electron-withdrawing nature of the
nitro groups can lead to enhanced intermolecular dipole-dipole interactions and potentially
more efficient crystal packing, which would be expected to raise the melting point
considerably compared to the parent fluorenone.

e 2,4,7-Trinitro-9H-fluoren-9-one: Further nitration would be expected to increase the melting
point even more due to the cumulative effects of increased molecular weight and polarity.

The hypothetical introduction of a methyl group in 1-Methyl-2,7-dinitro-9H-fluoren-9-one
would introduce a less polar, sterically bulkier group. This could potentially disrupt the crystal
lattice packing, leading to a melting point that might be slightly lower than that of 2,7-dinitro-9H-
fluoren-9-one, depending on the interplay between the added bulk and any minor changes in
intermolecular forces.
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Comparative Data Summary

The following table summarizes the key physical properties of the selected fluorenone

derivatives, providing a clear comparison of their melting points.

. Molecular . .
Compound Chemical Molecular . Melting Point
Weight ( g/mol
Name Structure Formula | (°C)
9H-Fluoren-9- .
Ci13HsO 180.20 80-84[3][4][5][6

e =9 [31[4115]16]
2,7-Dinitro-9H- % . . 7

s No. C13HsN20s 270.20 292-295[7
fluoren-9-one O O 7
2,4,7-Trinitro-9H- . {

< Y CusHsN3Oy 315.19 176-178[8]
fluoren-9-one
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Experimental Protocol for Accurate Melting Point

Determination

The following protocol outlines a standardized procedure for obtaining reliable melting point

data. This self-validating system ensures accuracy and reproducibility.

Instrumentation: A digital melting point apparatus with a variable heating rate and a magnified

viewing window is required.
Procedure:

e Sample Preparation:
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o Ensure the sample is completely dry and homogenous. If necessary, recrystallize the
compound to achieve high purity.

o Finely crush a small amount of the sample into a powder. The consistency of the sample is
crucial for uniform heat transfer.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm. Tightly packing the
sample prevents air pockets and ensures accurate temperature reading.

e Determination:
o Place the capillary tube into the heating block of the melting point apparatus.

o Set an initial rapid heating rate to quickly approach the expected melting point (e.g., 10-20
°C/minute).

o Approximately 20-30 °C below the expected melting point, reduce the heating rate to 1-2
°C/minute. A slow heating rate is critical for allowing the system to reach thermal
equilibrium, ensuring the temperature of the heating block accurately reflects the
temperature of the sample.

o Record the temperature at which the first drop of liquid appears (the onset of melting) and
the temperature at which the entire sample has melted (the completion of melting). This
range is the melting point of the sample.

 Validation:
o Perform the determination in triplicate to ensure reproducibility.

o If the melting range is broad (>2 °C), it may indicate the presence of impurities, and further
purification of the sample is recommended.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the determination of a compound's
melting point.
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Caption: Workflow for accurate melting point determination.

Conclusion

The melting point is a critical parameter in the characterization of chemical compounds. The
significant increase in melting point from 9H-fluoren-9-one to 2,7-dinitro-9H-fluoren-9-one
demonstrates the profound impact of nitro group substitution on the intermolecular forces within
the crystal lattice. While the melting point of 2,4,7-trinitro-9H-fluoren-9-one is lower than the
dinitro derivative, which may seem counterintuitive, it highlights the complex interplay between
molecular symmetry, polarity, and crystal packing that ultimately determines the melting point.
For any novel compound, such as 1-Methyl-2,7-dinitro-9H-fluoren-9-one, a carefully
executed melting point determination, as outlined in this guide, will be an essential first step in
its comprehensive characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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